Cas no 606-02-0 (1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4-dione)

• Product Name: 1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4-dione
• CAS No: 606-02-0
• MF: C₉H₁₁N₂O₈P
• MW: 306.166003465652
• CID: 1624707
• PubChem ID: 439715
• Update Time: 2025-04-21

1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4-dione
• CTK5B1796
• uridine 2',3'-cyclic monophosphate
• Uridine 2',3'-cyclophosphate
• Uridine, cyclic 2',3'-(hydrogen phosphate)
• KST-1B7150
• uridine 2'3'-cyclic phosphate
• 1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxidotetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4(1h,3h)-dione
• AC1Q6TEJ
• AC1L4W0N
• uridine (2',3')-cyclic monophosphate
• AG-K-90769
• AR-1B8659
• uridine 2',3'-cyclic phosphate
• CTK5B1796; uridine 2',3'-cyclic monophosphate; Uridine 2',3'-cyclophosphate; Uridine, cyclic 2',3'-(hydrogen phosphate); KST-1B7150; uridine 2'3'-cyclic phosphate; 1-[(3ar,4s,6r,6ar)-2-hydroxy-6-(hydroxymethyl)-2-oxidotetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4(1h,3h)-dione; AC1Q6TEJ; AC1L4W0N; uridine (2',3')-cyclic monophosphate; AG-K-90769; AR-1B8659; uridine 2',3'-cyclic phosphate;
• uridine 2',3'-(hydrogen phosphate)
• 2',3'-Cyclic UMP
• Q27103802
• 1-(2,3-O-phosphinico-alpha-delta-ribofuranosyl)-2,4(1H,3H)-Pyrimidinedione
• CHEBI:28637
• C02355
• 1-[(3aR,4R,6R,6aR)-2-hydroxy-6-(hydroxymethyl)-2-oxo-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3,2]dioxaphosphol-4-yl]pyrimidine-2,4-dione
• SCHEMBL4065977
• 1-(2,3-O-phosphinico-a-D-ribofuranosyl)-2,4(1H,3H)-Pyrimidinedione
• 2',3'-cUMP
• 606-02-0
• 2',3'-Cyclic uridine monophosphate
• uridine-2',3'-cyclic phosphate

• Inchi： 1S/C9H11N2O8P/c12-3-4-6-7(19-20(15,16)18-6)8(17-4)11-2-1-5(13)10-9(11)14/h1-2,4,6-8,12H,3H2,(H,15,16)(H,10,13,14)/t4-,6-,7-,8-/m1/s1
• InChI Key： HWDMHJDYMFRXOX-XVFCMESISA-N
• SMILES： P1(=O)(O)O[C@@H]2[C@@H](CO)O[C@H]([C@@H]2O1)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 306.025
• Monoisotopic Mass: 306.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 150.15000
• LogP: -1.27700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides 2',3'-cyclic pyrimidine nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Cyclic pyrimidine nucleotides 2',3'-cyclic pyrimidine nucleotides